2-(3,4-dimethyl-2,3-dihydro-1H-inden-1-yl)acetic acid

Specification

• CAS No.: 1556266-20-6
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 2-(3,4-dimethyl-2,3-dihydro-1H-inden-1-yl)acetic acid
• Standard InChI: InChI=1S/C13H16O2/c1-8-4-3-5-11-10(7-12(14)15)6-9(2)13(8)11/h3-5,9-10H,6-7H2,1-2H3,(H,14,15)
• Standard InChI Key: PLTMWQOSBHGQJJ-UHFFFAOYSA-N
• SMILES: CC1CC(C2=CC=CC(=C12)C)CC(=O)O
• Canonical SMILES: CC1CC(C2=CC=CC(=C12)C)CC(=O)O

Introduction

2-(3,4-dimethyl-2,3-dihydro-1H-inden-1-yl)acetic acid is a chemical compound belonging to the class of indene derivatives. These compounds are characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered cyclopentene ring. This specific compound is notable for its potential biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of 2-(3,4-dimethyl-2,3-dihydro-1H-inden-1-yl)acetic acid typically involves several key steps, including the modification of 2,3-dihydro-1H-inden-1-yl structures through organic reactions. Techniques such as alkylation, acylation, and other functional group transformations are often employed to introduce the acetic acid moiety to the indene framework.

Biological Activities and Applications

Studies have indicated that certain indene derivatives exhibit anti-inflammatory and analgesic properties, which may be attributed to their ability to inhibit specific enzymes involved in inflammatory responses. While specific data on 2-(3,4-dimethyl-2,3-dihydro-1H-inden-1-yl)acetic acid is limited, its potential applications in medicinal chemistry are significant due to its structural similarity to other bioactive indene derivatives.

Safety and Handling

While specific safety data for 2-(3,4-dimethyl-2,3-dihydro-1H-inden-1-yl)acetic acid is not provided, compounds in this class generally require careful handling due to potential skin and eye irritation and respiratory hazards, as seen with similar organic acids.